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Compound of Interest

Compound Name: Hydroxymycotrienin B

Cat. No.: B15567838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hydroxymycotrienin B is an ansamycin antibiotic with notable biological activity, particularly

against specific cancer cell lines. This document provides a comprehensive overview of its

structural elucidation and chemical properties, compiled from available scientific literature.

Introduction
Hydroxymycotrienin B was first isolated from the culture broths of Bacillus sp. BMJ958-62F4.

[1] It belongs to the ansamycin class of antibiotics, a group of compounds characterized by a

macrocyclic lactam structure.[1] Initial studies have highlighted its potential as a selective

anticancer agent.[1]

Chemical Properties and Structural Data
The chemical formula for Hydroxymycotrienin B is C36H48N2O9, with a corresponding

molecular weight of 652.774 g/mol .[2] The compound is registered under the CAS number

178550-62-4.[2]

Table 1: Physicochemical Properties of
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Property Value Reference

Molecular Formula C36H48N2O9

Molecular Weight 652.774 g/mol

CAS Number 178550-62-4

Note: Detailed spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for

Hydroxymycotrienin B are not readily available in the public domain and would require

access to the full-text publication by Hosokawa et al., J Antibiot (Tokyo), 1996.

Biological Activity
Hydroxymycotrienin B has demonstrated selective inhibitory effects on the growth of human

cervical cancer cell lines that are positive for the human papillomavirus (HPV). The inhibitory

effect was observed to be more potent against HPV-positive lines compared to HPV-negative

cell lines. In addition to its anticancer potential, it has also been noted to possess antifungal

properties.

Table 2: Biological Activity of Hydroxymycotrienin B
Activity Type Target Observed Effect Reference

Anticancer
HPV-positive human

cervical cancer cells

Stronger growth

inhibition compared to

HPV-negative cells

Antifungal Not specified
Exhibits antifungal

properties

Note: Quantitative data on the biological activity, such as IC50 or MIC values, are not available

in the provided search results.

Experimental Protocols
Isolation and Purification
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The following is a generalized workflow for the isolation and purification of

Hydroxymycotrienin B based on standard methods for natural products.

Isolation and Purification Workflow

Fermentation of Bacillus sp. BMJ958-62F4

Extraction of Culture Broth

Centrifugation/Filtration

Chromatographic Separation

Solvent Partitioning

Purification of Hydroxymycotrienin B

e.g., HPLC

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of Hydroxymycotrienin B.

Structure Elucidation
The determination of the chemical structure of Hydroxymycotrienin B would have involved a

combination of spectroscopic techniques.
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Structure Elucidation Workflow

Mass Spectrometry (MS)

Final Structure of
Hydroxymycotrienin B

Nuclear Magnetic Resonance (NMR)
(1H, 13C, COSY, HMBC, etc.) Infrared (IR) Spectroscopy UV-Vis Spectroscopy

Click to download full resolution via product page

Caption: Spectroscopic methods for structure elucidation.

Signaling Pathways
Currently, there is no publicly available information detailing the specific signaling pathways

targeted by Hydroxymycotrienin B in its mechanism of action against cancer cells. Further

research is required to elucidate these molecular interactions.

Conclusion
Hydroxymycotrienin B is a promising ansamycin antibiotic with selective anticancer activity.

While its basic chemical properties and a high-level overview of its biological effects are known,

a deeper understanding requires access to more detailed experimental data. Future research

should focus on elucidating its mechanism of action and obtaining comprehensive

spectroscopic and quantitative biological data to fully assess its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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